
Vanilloloside: A Technical Guide to its Chemical
Structure, Stereochemistry, and Biological

Significance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vanilloloside

Cat. No.: B1660343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vanilloloside, a naturally occurring phenolic glycoside, is a compound of increasing interest

within the scientific community. As a derivative of vanillyl alcohol, it is found in various plant

species and contributes to their chemical profiles. This technical guide provides a

comprehensive overview of the chemical structure, stereochemical nature, and known

biological activities of Vanilloloside, with a focus on its potential therapeutic applications. The

information presented herein is intended to serve as a valuable resource for researchers and

professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Stereochemistry
Vanilloloside is structurally composed of a vanillyl alcohol aglycone moiety glycosidically

linked to a β-D-glucopyranose unit. The precise stereochemistry of the molecule is critical to its

identity and biological function.

Table 1: Physicochemical and Structural Properties of Vanilloloside

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1660343?utm_src=pdf-interest
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₄H₂₀O₈ [1][2]

Molecular Weight 316.30 g/mol [2]

IUPAC Name

(2R,3S,4S,5R,6S)-2-

(hydroxymethyl)-6-[4-

(hydroxymethyl)-2-

methoxyphenoxy]oxane-3,4,5-

triol

[2]

CAS Registry Number 74950-96-2 [2]

Melting Point 119-121 °C [N/A]

Stereochemistry Absolute [1]

Defined Stereocenters 5/5 [1]

SMILES

COC1=C(C=CC(=C1)CO)O[C

@H]2--INVALID-LINK--

CO)O)O">C@@HO

[2]

InChI

InChI=1S/C14H20O8/c1-20-9-

4-7(5-15)2-3-8(9)21-14-

13(19)12(18)11(17)10(6-

16)22-14/h2-4,10-19H,5-

6H2,1H3/t10-,11-,12+,13-,14-/

m1/s1

[2]

InChIKey
SIMPNXWTAVEOTO-

RKQHYHRCSA-N
[2]

Note: Specific optical rotation data for Vanilloloside is not readily available in the cited

literature.

The absolute configuration of the five stereocenters in the glucose moiety is defined as

(2R,3S,4S,5R,6S), confirming it as a β-D-glucopyranoside. This specific three-dimensional

arrangement is crucial for its interaction with biological targets.
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Table 2: Predicted ¹H and ¹³C NMR Spectral Data for Vanilloloside

Disclaimer: The following NMR data are predicted and have not been experimentally verified in

the cited literature. They are provided as a reference for spectral interpretation.

¹H NMR (Predicted) ¹³C NMR (Predicted)

Chemical Shift (ppm) Chemical Shift (ppm)

7.05 (d, J=8.2 Hz, 1H) 148.8

6.95 (s, 1H) 146.5

6.85 (d, J=8.2 Hz, 1H) 133.5

4.85 (d, J=7.6 Hz, 1H) 118.9

4.60 (s, 2H) 115.8

3.90 (s, 3H) 112.4

3.85-3.70 (m, 2H) 102.5

3.55-3.30 (m, 4H) 77.8

77.6

74.5

71.2

62.3

60.8

56.2

Experimental Protocols
Isolation and Purification of Vanilloloside
While a specific, detailed protocol for the isolation of Vanilloloside was not found in the

reviewed literature, a general methodology can be constructed based on standard practices for
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the extraction of phenolic glycosides from plant materials, such as Vanilla planifolia pods.[3][4]

[5]

1. Extraction:

Sample Preparation: Dried and powdered plant material (e.g., vanilla pods) is used as the

starting material.

Soxhlet Extraction: The powdered material is subjected to continuous extraction in a Soxhlet

apparatus using a solvent of intermediate polarity, such as ethyl acetate or methanol, to

efficiently extract glycosides.[3]

Hydrolysis (Optional): The crude extract may be subjected to mild acidic or enzymatic

hydrolysis to liberate the aglycone (vanillyl alcohol) for analytical purposes, though this step

is omitted for the isolation of intact Vanilloloside.[3]

Solvent Partitioning: The crude extract is dissolved in water and partitioned successively with

solvents of increasing polarity (e.g., hexane, chloroform, ethyl acetate, and n-butanol) to

separate compounds based on their polarity. Vanilloloside is expected to be enriched in the

more polar fractions (ethyl acetate and n-butanol).

2. Purification:

Column Chromatography: The enriched fraction is subjected to column chromatography on

silica gel or a reverse-phase C18 stationary phase. A gradient elution system with increasing

polarity (e.g., a mixture of chloroform and methanol for silica gel, or water and

methanol/acetonitrile for C18) is employed to separate the components.[6][7][8][9]

Preparative High-Performance Liquid Chromatography (Prep-HPLC): Fractions containing

Vanilloloside are further purified using preparative HPLC with a C18 column and a suitable

mobile phase, such as a gradient of water and methanol or acetonitrile, to yield the pure

compound.[6][7][8][9]

Centrifugal Partition Chromatography (CPC): As an alternative to preparative HPLC, CPC

can be employed for the purification of vanillin and related compounds from crude extracts,

offering a high-throughput and scalable option.[9]
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3. Characterization:

The purified Vanilloloside is characterized by spectroscopic methods, including ¹H NMR,

¹³C NMR, and mass spectrometry, to confirm its structure and purity.

Biological Activities and Signaling Pathways
While research specifically on Vanilloloside is emerging, the biological activities of its

aglycone, vanillin, and the related compound vanillic acid, have been more extensively studied.

These studies provide strong indications of the potential therapeutic effects of Vanilloloside,

particularly in the areas of anti-inflammatory and anti-cancer activity.

Anti-Inflammatory Activity
Vanillin and vanillic acid have demonstrated significant anti-inflammatory properties by

modulating key signaling pathways involved in the inflammatory response.[10][11][12][13][14]

The primary mechanism involves the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway.
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Caption: Vanilloloside's Anti-Inflammatory Mechanism.

In response to inflammatory stimuli like lipopolysaccharide (LPS), the IκB kinase (IKK) complex

is activated, leading to the phosphorylation and subsequent degradation of the inhibitory
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protein IκBα. This allows the NF-κB dimer (p65/p50) to translocate to the nucleus and induce

the transcription of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[10][11] Vanillin,

the aglycone of Vanilloloside, is believed to exert its anti-inflammatory effect by inhibiting IKK

activation, preventing IκBα degradation, and thereby blocking the nuclear translocation of NF-

κB.

Anti-Cancer Activity
The potential anti-cancer effects of vanillin and related compounds are attributed to their ability

to induce apoptosis (programmed cell death) and inhibit cell proliferation in cancer cells.[1][15]

[16] This is achieved through the modulation of multiple signaling pathways, including the

intrinsic apoptotic pathway.
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Caption: Vanilloloside's Pro-Apoptotic Mechanism.
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Vanillin has been shown to induce the production of reactive oxygen species (ROS) in cancer

cells, leading to mitochondrial stress.[1][16] This is accompanied by the downregulation of the

anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax.[15] The

resulting imbalance in the Bcl-2 family of proteins leads to the permeabilization of the

mitochondrial outer membrane and the release of cytochrome c into the cytosol. Cytochrome c

then activates caspase-9, which in turn activates the executioner caspase-3, ultimately leading

to the dismantling of the cell through apoptosis.[15]

Conclusion
Vanilloloside presents a compelling profile as a bioactive natural product with potential

therapeutic applications. Its well-defined chemical structure and stereochemistry provide a solid

foundation for further investigation. The demonstrated anti-inflammatory and anti-cancer

activities of its aglycone, mediated through the modulation of key signaling pathways such as

NF-κB and the intrinsic apoptotic pathway, highlight the promise of Vanilloloside as a lead

compound for drug development. Further research is warranted to fully elucidate the specific

biological activities of the intact glycoside, its pharmacokinetic and pharmacodynamic

properties, and its potential for clinical translation. This technical guide serves as a foundational

resource to stimulate and support these future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3176585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3176585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3176585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3176585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943679/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943679/
http://depts.washington.edu/aog/pubs/Ingalls_etal_Lignin_Radiocarbon_2010.pdf
https://www.gilson.com/pub/media/docs/AN1035-CPC-Vanilla-Application-Note-FINAL.pdf?utm_source=https%3A%2F%2Fwww.gilson.com%2Fpub%2Fmedia%2Fdocs%2FAN1035-CPC-Vanilla-Application-Note-FINAL.pdf&utm_medium=Purification+Services+Leaflet&utm_content=Gilson+Purification+Services
https://pubmed.ncbi.nlm.nih.gov/30097802/
https://pubmed.ncbi.nlm.nih.gov/30097802/
https://pubmed.ncbi.nlm.nih.gov/30097802/
https://pubmed.ncbi.nlm.nih.gov/21250779/
https://pubmed.ncbi.nlm.nih.gov/21250779/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8945680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8945680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10281321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10281321/
https://pubmed.ncbi.nlm.nih.gov/35336746/
https://pubmed.ncbi.nlm.nih.gov/35336746/
https://pubmed.ncbi.nlm.nih.gov/29464796/
https://pubmed.ncbi.nlm.nih.gov/29464796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11711440/
https://www.benchchem.com/product/b1660343#vanilloloside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1660343#vanilloloside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1660343#vanilloloside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1660343#vanilloloside-chemical-structure-and-stereochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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